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Compound of Interest

Compound Name: 6-Cyanonicotinimidamide

Cat. No.: B15232949 Get Quote

A comprehensive search for technical information on "6-Cyanonicotinimidamide" has

revealed a significant lack of available data for a compound with this specific name. It is highly

probable that "6-Cyanonicotinimidamide" is not a standard chemical identifier or may be a

misnomer.

Extensive searches in chemical databases and scientific literature did not yield a specific CAS

number or any published experimental data, such as synthesis protocols, quantitative biological

activity, or established signaling pathways for "6-Cyanonicotinimidamide."

A plausible alternative, given the chemical nomenclature, is 5-Cyanonicotinimidamide (IUPAC

name: 5-cyanopyridine-3-carboximidamide). This compound is registered in the PubChem

database under CID 133058451. However, even for this compound, there is a notable scarcity

of in-depth technical information in the public domain. A specific CAS number for 5-

Cyanonicotinimidamide was not readily found in the conducted searches.

This guide will proceed with the available information for 5-Cyanonicotinimidamide, while

highlighting the significant gaps in the literature.

Chemical Identity and Properties of 5-
Cyanonicotinimidamide
Due to the absence of experimental data, the following properties are computationally derived

from the PubChem database.
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Property Value Source

Molecular Formula C₇H₆N₄ PubChem

Molecular Weight 146.15 g/mol PubChem

IUPAC Name
5-cyanopyridine-3-

carboximidamide
PubChem

Canonical SMILES C1=C(C=NC=C1C(=N)N)C#N PubChem

InChI Key
DYOWZQQGVHNZKK-

UHFFFAOYSA-N
PubChem

Synthesis and Experimental Protocols
A thorough literature search did not reveal any specific, detailed experimental protocols for the

synthesis of 5-Cyanonicotinimidamide. General synthetic routes for cyanopyridine derivatives

are documented, often involving multi-step processes. However, a direct and reproducible

protocol for this specific molecule is not publicly available.

Quantitative Data
There is no available quantitative data from biological or biochemical assays for 5-

Cyanonicotinimidamide in the reviewed literature. Therefore, tables summarizing such data

cannot be provided.

Signaling Pathways and Biological Activity
The biological activity and the role of 5-Cyanonicotinimidamide in any signaling pathway are

currently uncharacterized. While cyanopyridine derivatives, as a class of compounds, have

been investigated for a wide range of biological activities, including as enzyme inhibitors and

potential therapeutic agents, this specific information is not available for 5-

Cyanonicotinimidamide. Consequently, the creation of a signaling pathway diagram as

requested is not possible.

Logical Workflow for Information Retrieval
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The process to ascertain the availability of information for "6-Cyanonicotinimidamide"

followed a logical progression, which is visualized below. This workflow illustrates the search

and decision-making process that led to the conclusions presented in this guide.
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Initial Query:
'6-Cyanonicotinimidamide'

Search for CAS Number and
Basic Chemical Data

No Direct Results Found

Hypothesize Alternative:
'5-Cyanonicotinimidamide'

Search for '5-Cyanonicotinimidamide'
CAS Number and Data

PubChem Entry Found
(CID 133058451)

In-depth Search for:
- Synthesis Protocols
- Quantitative Data

- Signaling Pathways

Conclusion:
Insufficient Data for

In-depth Technical Guide

Report Findings to User

Click to download full resolution via product page

Caption: Information retrieval and conclusion workflow.
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Conclusion
While the initial request was for an in-depth technical guide on "6-Cyanonicotinimidamide," it

must be concluded that there is no scientifically validated information available for a compound

with this name. The most probable alternative, "5-Cyanonicotinimidamide," is a recognized

chemical entity but lacks the detailed experimental data necessary to fulfill the core

requirements of this request, including quantitative data tables, experimental protocols, and

signaling pathway diagrams.

For researchers, scientists, and drug development professionals, this indicates that 5-

Cyanonicotinimidamide represents a novel chemical space that is yet to be explored and

characterized. Any research into this compound would be foundational.

To cite this document: BenchChem. [Technical Guide: 6-Cyanonicotinimidamide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15232949#6-cyanonicotinimidamide-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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